
Deconstructing CAS 633328-19-5: A Technical
Guide to Structure Elucidation

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
tert-Butyl (2-hydrazinyl-2-oxoethyl)

(methyl)carbamate

CAS No.: 633328-19-5

Cat. No.: B1527113

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of pharmaceutical research and development, the unambiguous

determination of a molecule's structure is a cornerstone of innovation and regulatory

compliance. This guide provides an in-depth technical exploration of the structure elucidation of

the compound identified by CAS number 633328-19-5. Through a multi-technique

spectroscopic approach, we will navigate the process of piecing together the molecular puzzle,

offering insights into the rationale behind experimental choices and data interpretation.

The compound associated with CAS 633328-19-5 is identified as tert-Butyl (2-hydrazinyl-2-
oxoethyl)(methyl)carbamate with a molecular formula of C8H17N3O3.[1][2][3][4] This guide

will present a systematic workflow to hypothetically confirm this structure, demonstrating the

synergy between Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.
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Foundational Analysis: Molecular Formula and
Unsaturation
The first step in any structure elucidation is to establish the molecular formula and the degree

of unsaturation (index of hydrogen deficiency - IHD). High-resolution mass spectrometry

(HRMS) is the primary tool for this purpose.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: Dissolve a small quantity of the analyte (typically <1 mg) in a suitable

solvent such as methanol or acetonitrile.

Instrumentation: Utilize an HRMS instrument, for instance, a Quadrupole Time-of-Flight (Q-

TOF) or Orbitrap mass spectrometer.

Ionization: Employ a soft ionization technique like Electrospray Ionization (ESI) in positive ion

mode to minimize fragmentation and maximize the observation of the molecular ion.

Data Acquisition: Acquire the mass spectrum, ensuring high mass accuracy (typically <5

ppm).

Data Interpretation and Expected Results

The HRMS spectrum is expected to show a prominent peak for the protonated molecule,

[M+H]+.

Parameter Expected Value

Molecular Formula C8H17N3O3

Exact Mass (M) 203.12699

Observed m/z of [M+H]+ 204.13427

A measured m/z of 204.13427 would be consistent with the protonated form of C8H17N3O3.

Index of Hydrogen Deficiency (IHD)
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The IHD is calculated using the formula: IHD = C - H/2 - X/2 + N/2 + 1 For C8H17N3O3: IHD =

8 - 17/2 + 3/2 + 1 = 8 - 8.5 + 1.5 + 1 = 2

An IHD of 2 suggests the presence of two double bonds or one double bond and one ring, or

other combinations. In the proposed structure, these correspond to the two carbonyl (C=O)

groups.

Unveiling the Carbon-Proton Framework: A Deep
Dive into NMR Spectroscopy
NMR spectroscopy is the most powerful technique for determining the precise connectivity of

atoms in a molecule. A suite of 1D and 2D NMR experiments is employed to build the structural

puzzle piece by piece.

Experimental Protocol: NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of the compound in a deuterated

solvent (e.g., CDCl3, DMSO-d6). The choice of solvent is critical to avoid interfering signals.

Instrumentation: A high-field NMR spectrometer (e.g., 400-600 MHz) is recommended for

better signal dispersion.

1D NMR Experiments:

¹H NMR: Provides information about the number of different types of protons, their

chemical environment, and their neighboring protons.

¹³C NMR: Shows the number of different types of carbon atoms.

2D NMR Experiments:

COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other

(typically on adjacent carbons).

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly attached proton

and carbon atoms.
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HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons that are two or three bonds away, which is crucial for connecting molecular

fragments.

Predicted NMR Data and Interpretation for tert-Butyl (2-hydrazinyl-2-oxoethyl)
(methyl)carbamate

Structure:

¹H NMR (Predicted)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment Rationale

~1.45 singlet 9H (CH₃)₃C-

Protons of the

tert-butyl group

are equivalent

and have no

adjacent protons.

~2.95 singlet 3H -N-CH₃

Protons of the N-

methyl group are

a singlet due to

no adjacent

protons.

~4.00 singlet 2H -N-CH₂-C=O

Methylene

protons adjacent

to a nitrogen and

a carbonyl group.

~4.20 broad singlet 2H -NH₂

Protons on the

terminal nitrogen

of the hydrazide

are

exchangeable

and often appear

as a broad

singlet.

~7.80 broad singlet 1H -C(=O)NH-

The amide

proton is also

exchangeable

and typically

appears as a

broad singlet.

¹³C NMR (Predicted)
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Chemical Shift (ppm) Assignment Rationale

~28.5 (CH₃)₃C-
Carbons of the tert-butyl

group.

~36.0 -N-CH₃ N-methyl carbon.

~52.0 -N-CH₂-C=O Methylene carbon.

~80.0 (CH₃)₃C-
Quaternary carbon of the tert-

butyl group.

~156.0 -O-C=O
Carbonyl carbon of the

carbamate.

~170.0 -CH₂-C=O
Carbonyl carbon of the

hydrazide.

2D NMR Correlations (Predicted)

HSQC:

Correlation between the proton signal at ~1.45 ppm and the carbon signal at ~28.5 ppm.

Correlation between the proton signal at ~2.95 ppm and the carbon signal at ~36.0 ppm.

Correlation between the proton signal at ~4.00 ppm and the carbon signal at ~52.0 ppm.

HMBC:

Key Correlation 1: Protons of the tert-butyl group (~1.45 ppm) will show a correlation to the

quaternary carbon of the tert-butyl group (~80.0 ppm) and the carbamate carbonyl carbon

(~156.0 ppm). This confirms the tert-butoxycarbonyl (Boc) group.

Key Correlation 2: The N-methyl protons (~2.95 ppm) will show correlations to the

methylene carbon (~52.0 ppm) and the carbamate carbonyl carbon (~156.0 ppm). This

connects the methyl group to the nitrogen of the carbamate.

Key Correlation 3: The methylene protons (~4.00 ppm) will show correlations to the N-

methyl carbon (~36.0 ppm), the carbamate carbonyl carbon (~156.0 ppm), and the
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hydrazide carbonyl carbon (~170.0 ppm). This is a crucial correlation that links the two

main fragments of the molecule.

Logical Workflow for Structure Assembly

Mass Spectrometry

NMR Spectroscopy

Identified Fragments

Structure Assembly

HRMS Analysis
Molecular Formula

C8H17N3O3

1H NMR
(Proton Environments)

IHD = 2

tert-Butoxycarbonyl (Boc) Group

N-Methyl Group

Glycine Hydrazide Moiety

13C NMR
(Carbon Environments)

COSY
(H-H Coupling)

HSQC
(Direct C-H Correlation)

HMBC
(Long-Range C-H Correlation)

HMBC Correlations Link Fragments Final Structure Confirmed

Click to download full resolution via product page

Caption: Workflow for the structure elucidation of CAS 633328-19-5.

Corroborative Evidence: Infrared Spectroscopy and
Fragmentation Analysis
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While NMR and HRMS provide the core structural information, Infrared (IR) spectroscopy and

tandem mass spectrometry (MS/MS) offer valuable confirmatory data.

Infrared (IR) Spectroscopy

Expected Absorptions:

~3300-3400 cm⁻¹ (N-H stretch): Indicative of the -NH and -NH₂ groups.

~2850-2950 cm⁻¹ (C-H stretch): Aliphatic C-H bonds.

~1700-1720 cm⁻¹ (C=O stretch): Carbamate carbonyl.

~1650-1680 cm⁻¹ (C=O stretch): Amide (hydrazide) carbonyl.

Tandem Mass Spectrometry (MS/MS)

By selecting the [M+H]+ ion (m/z 204.13) and subjecting it to collision-induced dissociation

(CID), we can observe characteristic fragment ions that support the proposed structure.

Predicted Fragmentation Pathway

Major Fragment Ions

[C8H17N3O3+H]+ 
 m/z 204.13

Loss of isobutylene (-56 Da)
 [C4H9NO3+H]+ 

 m/z 148.07- C4H8

Loss of Boc group (-100 Da)
 [C3H7N3O+H]+ 

 m/z 102.06

- C5H8O2

[C4H9O]+ 
 m/z 57.07

 (tert-butyl cation)
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Click to download full resolution via product page

Caption: Predicted MS/MS fragmentation of tert-Butyl (2-hydrazinyl-2-oxoethyl)
(methyl)carbamate.

The observation of these key fragments would provide strong evidence for the presence of the

tert-butoxycarbonyl group and the overall connectivity of the molecule.

Conclusion
The structure elucidation of CAS 633328-19-5, tert-Butyl (2-hydrazinyl-2-oxoethyl)
(methyl)carbamate, is a systematic process that relies on the integration of data from multiple

analytical techniques. High-resolution mass spectrometry establishes the molecular formula,

while a comprehensive suite of 1D and 2D NMR experiments unveils the intricate connectivity

of the atoms. Corroborative evidence from IR spectroscopy and tandem mass spectrometry

further solidifies the structural assignment. This guide outlines a robust and logical workflow

that, while presented hypothetically in the absence of published experimental data, represents

a standard and rigorous approach in modern chemical analysis.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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